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Compound of Interest

Compound Name: BRD 4354 ditrifluoroacetate

Cat. No.: B10815345

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD4354 ditrifluoroacetate is a potent and selective inhibitor of Class lla histone deacetylases
(HDACS), specifically targeting HDAC5 and HDAC9 with IC50 values of 0.85 uM and 1.88 uM,
respectively[1][2][3][4][5]. Its selectivity makes it a valuable tool for investigating the biological
roles of these specific HDACs in cellular processes, including transcriptional regulation and
chromatin remodeling. Proper preparation and storage of a stable stock solution are critical for
ensuring experimental reproducibility and the integrity of the compound. These application
notes provide detailed protocols for preparing and storing BRD4354 ditrifluoroacetate for both
in vitro and in vivo research applications.

Physicochemical and Solubility Data

Accurate preparation of stock solutions begins with understanding the compound's
fundamental properties. All quantitative data is summarized for easy reference.
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Property Value Citations
Molecular Formula C25H25CIF6N405 [1][6]
Molecular Weight 610.93 g/mol [1][6]
Appearance Light yellow to yellow solid [1]

Purity >98% (HPLC) [3]
Primary Target(s) FIDACS (1C50: 0.65 M), [1]1[2][3][7]

HDAC9 (IC50: 1.88 uM)
Solubility in DMSO 125 mg/mL (204.61 mM) [1]

Mechanism of Action: HDAC Inhibition

BRD4354 functions by inhibiting the enzymatic activity of HDAC5 and HDACO9.[8] These
enzymes catalyze the removal of acetyl groups from lysine residues on histones, leading to a

more condensed chromatin structure and transcriptional repression.[9][10] By blocking

HDAC5/9, BRD4354 helps maintain an "open" chromatin state, thereby modulating the

expression of specific genes.
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Inhibition of HDAC5/9 by BRD4354 maintains histone acetylation.

Experimental Protocols
Workflow for Stock Solution Preparation

The following diagram outlines the general workflow for preparing a stable stock solution of

BRD4354 ditrifluoroacetate.

1. Weigh BRD4354
Ditrifluoroacetate Powder

2. Add Anhydrous DMSO
to Desired Concentration

3. Facilitate Dissolution
(Vortex, Sonicate)

4. Aliquot into Single-Use Tubes

5. Store at -80°C
for Long-Term Stability

Workflow for Preparing BRD4354 Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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